Cas no 93516-83-7 (1H-3-Benzazepine, 2,7,8-trimethoxy-)

1H-3-Benzazepine, 2,7,8-trimethoxy- structure
93516-83-7 structure
Product Name:1H-3-Benzazepine, 2,7,8-trimethoxy-
CAS No:93516-83-7
MF:C13H15NO3
MW:233.263103723526
CID:752669
PubChem ID:70501564
Update Time:2025-04-19

1H-3-Benzazepine, 2,7,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepine, 2,7,8-trimethoxy-
    • 2,7,8-trimethoxy-1H-3-benzazepine
    • DTXSID10742181
    • 93516-83-7
    • SCHEMBL11041298
    • Inchi: 1S/C13H15NO3/c1-15-11-6-9-4-5-14-13(17-3)8-10(9)7-12(11)16-2/h4-7H,8H2,1-3H3
    • InChI Key: HNGHIFJBLXAHOW-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C=CN=C(CC=2C=1)OC)OC

Computed Properties

  • Exact Mass: 233.10519334g/mol
  • Monoisotopic Mass: 233.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40Ų
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